Cas no 5423-96-1 (phenacyl 2-chloro-4,5-difluoro-benzoate)

phenacyl 2-chloro-4,5-difluoro-benzoate structure
5423-96-1 structure
Product Name:phenacyl 2-chloro-4,5-difluoro-benzoate
CAS No:5423-96-1
MF:C14H9Cl2NO
MW:278.133361577988
CID:383236
PubChem ID:79469
Update Time:2025-04-19

phenacyl 2-chloro-4,5-difluoro-benzoate Chemical and Physical Properties

Names and Identifiers

    • phenacyl 2-chloro-4,5-difluoro-benzoate
    • 4,7-dichloro-2-methoxyacridine
    • NSC13142
    • NS00044296
    • EINECS 226-557-1
    • NSC-13142
    • DTXSID50969214
    • 5423-96-1
    • NSC 13142
    • Inchi: 1S/C14H9Cl2NO/c1-18-11-6-9-4-8-5-10(15)2-3-13(8)17-14(9)12(16)7-11/h2-7H,1H3
    • InChI Key: CFBQIPAQXVYDHK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=CC3C=C(C=CC=3N=C21)Cl)OC

Computed Properties

  • Exact Mass: 277.00627
  • Monoisotopic Mass: 277.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
  • LogP: 4.70340
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